Cas no 105880-09-9 (beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure)

• Product Name: beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure
• CAS No: 105880-09-9
• Molecular Formula: C₂₄H₄₀O₅
• Molecular Weight: 408.571
• CID: 2058926
• PubChem ID: 5283883

beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure Properties

Names and Identifiers

• beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure
• CHEBI:181159
• F96099
• '(2S,4R)-4-((3R,5S,7R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-hydroxypentanoic acid'
• 105880-09-9
• (23S)-3alpha,7alpha,23-Trihydroxy-5beta-cholan-24-oic Acid
• LMST04010103
• (2S,4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-hydroxypentanoic acid

• InChIKey： SLDVWYDDPPFGHK-CIEAULFFSA-N
• Inchi： InChI=1S/C24H40O5/c1-13(10-20(27)22(28)29)16-4-5-17-21-18(7-9-24(16,17)3)23(2)8-6-15(25)11-14(23)12-19(21)26/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,21+,23+,24-/m1/s1

Computed Properties

• Exact Mass: 408.28757437g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 408.28757437g/mol
• Heavy Atom Count: 29
• Complexity: 637
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives